N-Dodecylmonoaza-15-crown-5-N-oxide

• CAS RN: 129117-50-6
• Molecular Formula: C22H45NO5
• Molecular Weight: 403.6 g/mol
• IUPAC Name: 13-dodecyl-13-oxido-1,4,7,10-tetraoxa-13-azoniacyclopentadecane
• InChI: InChI=1S/C22H45NO5/c1-2-3-4-5-6-7-8-9-10-11-12-23(24)13-15-25-17-19-27-21-22-28-20-18-26-16-14-23/h2-22H2,1H3
• InChI Key: BNHTVBBNSUAPFY-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCC[N+]1(CCOCCOCCOCCOCC1)[O-]
• synonyms: N-dodecylmonoaza-15-crown-5-N-oxide

Description

N-Dodecylmonoaza-15-crown-5-N-oxide (DDMACNO) is a macrocyclic compound that has been extensively studied for its potential use in various scientific research applications. This compound belongs to the class of crown ethers, which are a group of cyclic compounds that contain several oxygen or nitrogen atoms arranged in a ring structure. DDMACNO is a unique crown ether that contains both oxygen and nitrogen atoms in its ring structure, making it an attractive candidate for many scientific studies.

Mechanism of Action

The mechanism of action of N-Dodecylmonoaza-15-crown-5-N-oxide is based on its ability to form stable complexes with metal ions. N-Dodecylmonoaza-15-crown-5-N-oxide can form complexes with a wide range of metal ions, including copper, nickel, and zinc. These complexes can be used for various purposes, including metal ion sensing and separation.
Biochemical and Physiological Effects
N-Dodecylmonoaza-15-crown-5-N-oxide has been shown to have a wide range of biochemical and physiological effects. For example, N-Dodecylmonoaza-15-crown-5-N-oxide can be used as a chiral selector in capillary electrophoresis, where it can separate enantiomers of various compounds. N-Dodecylmonoaza-15-crown-5-N-oxide has also been shown to have antimicrobial properties, making it an attractive candidate for various medical applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-Dodecylmonoaza-15-crown-5-N-oxide is its ability to form stable complexes with metal ions. This property makes it an attractive candidate for various metal ion sensing and separation applications. However, N-Dodecylmonoaza-15-crown-5-N-oxide has some limitations, including its relatively high cost and limited availability.

Future Directions

There are many potential future directions for the study of N-Dodecylmonoaza-15-crown-5-N-oxide. One possible direction is the development of new methods for the synthesis of N-Dodecylmonoaza-15-crown-5-N-oxide and its derivatives. Another potential direction is the study of the properties of N-Dodecylmonoaza-15-crown-5-N-oxide complexes with various metal ions, including their stability and selectivity. Additionally, the potential medical applications of N-Dodecylmonoaza-15-crown-5-N-oxide, including its antimicrobial properties, should be further explored.

Synthesis Methods

N-Dodecylmonoaza-15-crown-5-N-oxide can be synthesized using various methods, including the reaction of 1,2-diaminoethane with 1-bromododecane in the presence of sodium hydroxide and hydrogen peroxide. This method yields N-Dodecylmonoaza-15-crown-5-N-oxide as a white crystalline solid with a high purity level.

Scientific Research Applications

N-Dodecylmonoaza-15-crown-5-N-oxide has been extensively studied for its potential use in various scientific research applications. One of the most significant applications of N-Dodecylmonoaza-15-crown-5-N-oxide is its use as a ligand for metal ions. N-Dodecylmonoaza-15-crown-5-N-oxide can form stable complexes with metal ions, making it an attractive candidate for various metal ion sensing applications.